1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-[(4-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C18H22N2O2S/c1-16-7-9-17(10-8-16)15-19-11-13-20(14-12-19)23(21,22)18-5-3-2-4-6-18/h2-10H,11-15H2,1H3
• InChI Key: KBSWNXVDOOJRAE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine, also known as PEP, is a chemical compound that has been extensively studied for its potential therapeutic applications. PEP is a piperazine derivative that has been found to have significant pharmacological activity, particularly in the field of neuroscience. In

Scientific Research Applications

1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. Research has shown that 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has significant activity as a modulator of the dopamine and serotonin systems in the brain. 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has been found to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to increased dopamine levels in the brain. This activity has been linked to potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders.

Mechanism of Action

The mechanism of action of 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine is complex and not fully understood. Research has shown that 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine binds to the dopamine transporter and inhibits the reuptake of dopamine, leading to increased dopamine levels in the brain. This activity has been linked to potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has also been found to have activity as a modulator of the serotonin system in the brain.
Biochemical and Physiological Effects:
1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has significant effects on the dopamine and serotonin systems in the brain, leading to increased levels of these neurotransmitters. This activity has been linked to potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has also been found to have activity as a modulator of the serotonin system in the brain.

Advantages and Limitations for Lab Experiments

1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine has several advantages and limitations for lab experiments. One advantage is its potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. Another advantage is its ability to modulate the dopamine and serotonin systems in the brain. However, one limitation is the complexity of its mechanism of action, which is not fully understood. Another limitation is the potential for off-target effects, which could limit its therapeutic potential.

Future Directions

There are several future directions for research on 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine. One area of research could focus on further elucidating its mechanism of action and identifying its molecular targets in the brain. Another area of research could focus on optimizing its pharmacological properties for therapeutic applications. Additionally, research could explore the potential for 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine to be used in combination with other drugs for enhanced therapeutic effects. Overall, 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine shows significant potential for therapeutic applications in the field of neuroscience, and further research is needed to fully understand its pharmacological properties and potential.

Synthesis Methods

1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine can be synthesized by a variety of methods, including the reaction of 4-methylbenzylamine with phenylsulfonyl chloride in the presence of a base such as triethylamine. This reaction produces the intermediate 4-methylbenzyl phenylsulfonate, which can then be reacted with piperazine to yield 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine. Other methods for synthesizing 1-(4-Methylbenzyl)-4-(phenylsulfonyl)piperazine have also been reported, including the use of different amines and sulfonates.